4-(3-chlorophenyl)-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole

• IUPAC Name: 4-(3-chlorophenyl)-1-[3-(trifluoromethyl)phenyl]pyrazole
• InChI: InChI=1S/C16H10ClF3N2/c17-14-5-1-3-11(7-14)12-9-21-22(10-12)15-6-2-4-13(8-15)16(18,19)20/h1-10H
• InChI Key: KRWRFNGEICRDRI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=CN(N=C2)C3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C16H10ClF3N2
• Molecular Weight: 322.71 g/mol

Description

“4-(3-chlorophenyl)-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole” is a chemical compound with the molecular formula C14H11ClF3N. It contains a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms. The compound also features a trifluoromethyl group and a chlorophenyl group attached to the pyrazole ring.

Synthesis Analysis

The synthesis of such compounds often involves the use of trifluoromethyl ketones (TFMKs), which are valuable synthetic targets in the construction of fluorinated pharmacons. A newly developed CF3SO2Na-based trifluoromethylation of secondary amines has been disclosed, which could potentially be used in the synthesis of this compound.

Molecular Structure Analysis

The molecular structure of this compound is likely to be influenced by the presence of the trifluoromethyl group and the chlorophenyl group. The trifluoromethyl group is known to be a strong electron-withdrawing group, which can affect the electronic properties of the molecule.

Chemical Reactions Analysis

In terms of chemical reactions, arylthiolate anions can form electron donor–acceptor (EDA) complexes with trifluoromethyl phenyl sulfone, which can undergo an intramolecular single electron transfer (SET) reaction under visible light irradiation. This could potentially be a reaction pathway for this compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the trifluoromethyl group could increase the compound’s lipophilicity, while the chlorophenyl group could contribute to its aromaticity.

Scientific Research Applications

Synthesis and Optimization

4-(3-chlorophenyl)-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole serves as an important intermediate in the synthesis of biologically active compounds. A study by Liu, Xu, and Xiong (2017) demonstrates the optimization of its synthesis method, which is crucial for industrial production. They prepared novel 3-phenyl-1H-pyrazole derivatives, emphasizing the role of this compound in developing cancer molecular targeted therapies (Liu, Xu, & Xiong, 2017).

Structural Analysis

The structural characterization of 4-(3-chlorophenyl)-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole and its derivatives has been a subject of research. For instance, Long et al. (2009) analyzed the structure of a COX-1-selective inhibitor that includes a similar compound, contributing to the understanding of molecular interactions and potential applications in drug formulations (Long, Theiss, Li, & Loftin, 2009).

Antimicrobial Potential

Sivakumar et al. (2020) conducted a study on a novel pyrazole derivative, closely related to 4-(3-chlorophenyl)-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole. They explored its antimicrobial activity against various bacterial and fungal strains. This research underscores the potential of such compounds in developing new antimicrobial agents (Sivakumar et al., 2020).

Molecular Docking and Quantum Chemical Analysis

The compound and its derivatives have been used in molecular docking studies to understand their interaction with biological targets. Viji et al. (2020) performed molecular docking and quantum chemical calculations on a similar compound, providing insights into its potential biological effects and stability (Viji, Revathi, Balachandran, Babiyana, Narayana, & Salian, 2020).

Anti-Inflammatory and Antibacterial Applications

Studies also indicate the potential of 4-(3-chlorophenyl)-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole derivatives in anti-inflammatory and antibacterial applications. Ravula et al. (2016) synthesized novel derivatives and evaluated their anti-inflammatory and antibacterial properties, contributing to the development of new therapeutic agents (Ravula, Babu, Manich, Rika, Chary, & Ch, 2016).

Future Directions

The future directions for this compound could involve further exploration of its synthesis methods and potential applications, particularly in the field of medicinal chemistry.